Cas no 1803592-66-6 (methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 1803592-66-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD28968328
• CID: 4616913
• PubChem ID: 119032088
• Update Time: 2025-05-20

methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

• MDL： MFCD28968328
• Inchi： 1S/C11H11NO3/c1-15-11(14)9-8-5-3-2-4-7(8)6-12-10(9)13/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： ARSONIHTHTWDIB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(C(OC)=O)C(=O)N1

Additional information on methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1803592-66-6): An Overview

Methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1803592-66-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this intriguing molecule.

The chemical structure of methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is characterized by a tetrahydroisoquinoline core with a ketone group at the 3-position and a methyl ester at the 4-position. The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the ketone and ester functional groups adds further complexity and reactivity to the molecule, making it an attractive candidate for drug design and development.

Several synthetic routes have been reported for the preparation of methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate. One common approach involves the Pictet-Spengler reaction between a substituted benzylamine and an aldehyde or ketone. This reaction forms the tetrahydroisoquinoline core through an intramolecular condensation followed by cyclization. Subsequent oxidation steps can introduce the ketone functionality at the 3-position, while esterification reactions can be used to attach the methyl ester group at the 4-position. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

The biological properties of methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to reduce oxidative stress and protect neuronal cells from apoptosis induced by various neurotoxic agents.

In vivo studies have further validated these findings. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate significantly reduced inflammation and improved cognitive function in a mouse model of Alzheimer's disease. The compound was also effective in alleviating symptoms in animal models of multiple sclerosis and Parkinson's disease. These results highlight its potential as a therapeutic agent for neurodegenerative disorders.

Beyond its anti-inflammatory and neuroprotective properties, methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate has shown promise in other therapeutic areas as well. Recent studies have explored its potential as an anticancer agent. In vitro experiments have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate are also important considerations for its development as a drug candidate. Preliminary studies have shown that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further research is needed to optimize its pharmacological properties and ensure its safety and efficacy in human trials.

In conclusion, methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1803592-66-6) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive target for drug design and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more studies are conducted and clinical trials advance, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for improving human health.